![molecular formula C18H22N2O6S2 B2671603 N-(3-(3-((furan-2-ylmethyl)sulfonyl)azetidin-1-yl)-3-oxopropyl)-3-methylbenzenesulfonamide CAS No. 1797633-51-2](/img/structure/B2671603.png)
N-(3-(3-((furan-2-ylmethyl)sulfonyl)azetidin-1-yl)-3-oxopropyl)-3-methylbenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(3-(3-((furan-2-ylmethyl)sulfonyl)azetidin-1-yl)-3-oxopropyl)-3-methylbenzenesulfonamide” is a synthetic compound. It is a derivative of furan, a heterocyclic organic compound, consisting of a five-membered aromatic ring with four carbon atoms and one oxygen . The compound is part of the class of compounds known as boronic acids and their esters, which are highly considered for the design of new drugs and drug delivery devices .
Synthesis Analysis
The synthesis of such compounds often involves reactions of furan derivatives with other compounds. For instance, reactions of 3-(furan-2-yl)propenoic acids and their esters with arenes in Brønsted superacid TfOH can afford products of hydroarylation of the carbon–carbon double bond . The corresponding O,C-diprotonated forms of the starting furan acids and esters should be reactive electrophilic species in these transformations .Molecular Structure Analysis
The molecular structure of “this compound” is complex, with multiple functional groups. It includes a furan ring, a sulfonyl group, an azetidine ring, and a benzenesulfonamide group.Chemical Reactions Analysis
The chemical reactions involving this compound are likely to be influenced by the functional groups present in its structure. For example, boronic acids and their esters, which this compound is a derivative of, are known to be only marginally stable in water and their hydrolysis is dependent on the substituents in the aromatic ring .Scientific Research Applications
Synthesis Techniques
- The compound is synthesized from reactions involving furan and N-tosyl imines, yielding furyl sulfonamides. This process includes an in situ generated N-tosyl imine intermediate and can produce novel tosylamino-derivatives through intramolecular aromatic substitution (Padwa et al., 2003).
Antitumor Applications
- Sulfonamide-focused libraries, including variations of N-(3-(3-((furan-2-ylmethyl)sulfonyl)azetidin-1-yl)-3-oxopropyl)-3-methylbenzenesulfonamide, have been evaluated for antitumor properties. Specific sulfonamide compounds have progressed to clinical trials as cell cycle inhibitors and antimitotic agents, showing promise in cancer treatment (Owa et al., 2002).
Polymorphism and Pressure Effects
- Studies on related sulfonamide derivatives, such as tolazamide, have shown interesting behaviors under pressure, leading to insights into polymorphism in pharmaceutical compounds. This research can inform the stability and formulation of drugs like this compound (Fedorov et al., 2017).
Antimicrobial and Antiproliferative Properties
- Various derivatives of N-ethyl-N-methylbenzenesulfonamide, structurally related to the compound , have been synthesized and shown to possess significant antimicrobial and antiproliferative activities. This suggests potential applications in treating microbial infections and cancer (Shimaa M. Abd El-Gilil, 2019).
Sulfonamides in Cancer Treatment
- Sulfonamide derivatives have been extensively studied for their biological activity. They serve as antimicrobials, antidiabetics, anticancer agents, and diuretics. Research on compounds like this compound contributes to this wide range of therapeutic applications (Rehman et al., 2019).
Future Directions
The future directions for research on this compound could include further exploration of its potential uses in drug design and delivery, particularly as a modulator of chemokine receptors . Additionally, more research could be done to better understand its physical and chemical properties, as well as its safety profile.
Properties
IUPAC Name |
N-[3-[3-(furan-2-ylmethylsulfonyl)azetidin-1-yl]-3-oxopropyl]-3-methylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O6S2/c1-14-4-2-6-16(10-14)28(24,25)19-8-7-18(21)20-11-17(12-20)27(22,23)13-15-5-3-9-26-15/h2-6,9-10,17,19H,7-8,11-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VTUUCLPZXVJNFS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)S(=O)(=O)NCCC(=O)N2CC(C2)S(=O)(=O)CC3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O6S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.